Cas no 2006872-16-6 (tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-yl)carbamate)

• Product Name: tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-yl)carbamate
• CAS No: 2006872-16-6
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5916081
• PubChem ID: 165785147
• Update Time: 2025-05-26

tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2006872-16-6
• EN300-797555
• tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-yl)carbamate

• Inchi： 1S/C14H23NO3/c1-5-8-15(13(17)18-14(2,3)4)10-12(16)9-11-6-7-11/h5,11H,1,6-10H2,2-4H3
• InChI Key： VZMNCUBIAPQSFA-UHFFFAOYSA-N
• SMILES： O=C(CN(C(=O)OC(C)(C)C)CC=C)CC1CC1

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-yl)carbamate

Introduction to Tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-yl)carbamate (CAS No. 2006872-16-6)

Tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-yl)carbamate, identified by the CAS number 2006872-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, including its tert-butyl substituent, the 3-cyclopropyl-2-oxopropyl moiety, and the prop-2-en-1-yl (allyl) group, contribute to its distinctive chemical properties and potential biological activities.

The synthesis and characterization of Tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-yl)carbamate have been subjects of extensive research due to its potential utility as an intermediate in the development of novel therapeutic agents. Carbamates are known for their ability to act as bioisosteres, replacing other functional groups in drug molecules to enhance pharmacokinetic profiles. The presence of the tert-butyl group provides steric hindrance, which can influence the binding affinity and selectivity of the compound towards biological targets. Additionally, the allyl group introduces a reactive site that can be further functionalized, making this compound a valuable building block in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of Tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-yl)carbamate with greater accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery. For instance, preliminary computational studies indicate that the structural motif of this carbamate could interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings align with the growing interest in developing small-molecule inhibitors that target specific disease pathways.

The role of 3-cyclopropyl-2-oxopropyl and prop-2-en-1-yl groups in determining the pharmacological properties of Tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-yl)carbamate has also been explored. The cyclopropyl ring is known to enhance lipophilicity, which can improve membrane permeability and oral bioavailability. Meanwhile, the enone functionality (implied by the 3-cyclopropyl-2-oxopropyl group) can participate in hydrogen bonding interactions, crucial for binding to biological targets. These structural elements collectively contribute to the compound's potential as a pharmacophore in medicinal chemistry.

In addition to its pharmaceutical applications, Tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-en-1-y l)carbamate has shown promise in material science. The unique reactivity of its functional groups makes it a suitable candidate for polymer modification and the development of novel materials with enhanced properties. Researchers have been investigating its use in creating polymers with improved thermal stability and mechanical strength. Such advancements could lead to new applications in industries requiring high-performance materials.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to streamline the process. These methods not only improve efficiency but also minimize waste, aligning with sustainable chemistry principles. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

From a regulatory perspective, Tert-butyl N-(3-cyclopropil yl)-N-(propp 2 en 1 yl)carbamate (CAS No. 2006872166) is subject to standard guidelines for chemical substances used in research and industrial applications. Compliance with safety protocols ensures that handling and storage are conducted under controlled conditions to prevent any unintended consequences. As research continues to uncover new applications for this compound, adherence to regulatory standards will remain essential.

The future prospects of Tert-but yl N-(3-cyclo prop yl - 2 - ox o prop yl ) - N - ( prop - 2 - en - 1 - y l ) car bam ate are promising, with ongoing studies exploring its potential in various fields. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation and lead to novel applications. As our understanding of molecular interactions advances, compounds like this will play a pivotal role in shaping future therapeutic strategies.